Cas no 885521-34-6 (3-Bromo-6-chloro-1H-indazole)

• Product Name: 3-Bromo-6-chloro-1H-indazole
• CAS No: 885521-34-6
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD07781578
• CID: 69304
• PubChem ID: 24728197
• Update Time: 2025-10-29

3-Bromo-6-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-1H-indazole
• 1H-Indazole, 3-bromo-6-chloro-
• 3-Bromo-6-chloro (1H)indazole
• 3-bromo-6-chloro-2H-indazole
• 1H-Indazole,3-bromo-6-chloro-
• 3-bromo-6-chloroindazole
• FFBNJOBVRVWUTM-UHFFFAOYSA-N
• 6-CHLORO-3-BROMO-INDAZOLE
• BCP15417
• 3-bromanyl-6-chloranyl-2H-indazole
• MB04866
• AK109111
• ST24041940
• Y4528
• 21C346
• A842696
• 3-Bromo-6-chloro-1H-indazole (ACI)
• MFCD07781578
• AKOS016008533
• J-512063
• SY128815
• DS-4153
• 885521-34-6
• P17591
• SCHEMBL15529807
• DTXSID90646254

• MDL： MFCD07781578
• Inchi： 1S/C7H4BrClN2/c8-7-5-2-1-4(9)3-6(5)10-11-7/h1-3H,(H,10,11)
• InChI Key： FFBNJOBVRVWUTM-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(C(=NN2)Br)=CC=1

Computed Properties

• Exact Mass: 229.92500
• Monoisotopic Mass: 229.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2

Experimental Properties

• Density: 1.878
• Boiling Point: 368.5±22.0°C at 760 mmHg
• Refractive Index: 1.73
• PSA: 28.68000
• LogP: 2.97880

3-Bromo-6-chloro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Bromo-6-chloro-1H-indazole

3-Bromo-6-chloro-1H-indazole (CAS No. 885521-34-6): A Comprehensive Overview

3-Bromo-6-chloro-1H-indazole (CAS No. 885521-34-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and chlorine substituents on the indazole ring, offers a range of potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-Bromo-6-chloro-1H-indazole.

Chemical Properties

3-Bromo-6-chloro-1H-indazole is a heterocyclic compound with the molecular formula C₇H₄BrClN₂. It has a molecular weight of 220.57 g/mol and is known for its stability under standard laboratory conditions. The compound's structure features a five-membered indazole ring with a bromine atom at the 3-position and a chlorine atom at the 6-position. These substituents significantly influence the compound's reactivity and biological properties, making it an attractive candidate for various chemical transformations and biological studies.

Synthesis Methods

The synthesis of 3-Bromo-6-chloro-1H-indazole has been explored through several methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-bromoanthranilic acid with formamide in the presence of a dehydrating agent to form the corresponding indazole derivative. Subsequent chlorination at the 6-position can be achieved using reagents such as N-chlorosuccinimide (NCS) or chlorine gas under controlled conditions.

An alternative synthetic route involves the cyclization of 3-bromoanthranilic acid with formamide followed by chlorination of the resulting indazole intermediate. This method has been reported to yield high-purity products with good overall yields, making it suitable for large-scale production.

Biological Activities

3-Bromo-6-chloro-1H-indazole has demonstrated promising biological activities in various assays, making it a valuable tool in drug discovery and development. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that 3-Bromo-6-chloro-1H-indazole exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-Bromo-6-chloro-1H-indazole has been investigated for its anti-inflammatory effects. Preclinical studies have indicated that this compound can effectively reduce inflammation in animal models, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and colitis.

Clinical Trials and Research Advancements

The potential therapeutic applications of 3-Bromo-6-chloro-1H-indazole have led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-6-chloro-1H-indazole-based derivatives as potent inhibitors of a specific kinase implicated in neurodegenerative diseases. The researchers reported that these derivatives effectively crossed the blood-brain barrier and exhibited neuroprotective effects in preclinical models of Alzheimer's disease.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Bromo-6-chloro-1H-indazole underscores its potential as a valuable lead compound for drug development. Future studies will likely focus on optimizing its structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, further exploration of its biological activities in different disease models will provide valuable insights into its therapeutic potential.

In conclusion, 3-Bromo-6-chloro-1H-indazole (CAS No. 885521-34-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties, coupled with its demonstrated biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent.